N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide

• IUPAC Name: N-[3-(4-fluorophenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H24FN3O/c25-22-10-8-19(9-11-22)20-5-1-7-23(14-20)27-24(29)21-6-3-13-28(17-21)16-18-4-2-12-26-15-18/h1-2,4-5,7-12,14-15,21H,3,6,13,16-17H2,(H,27,29)
• InChI Key: MZNLASQIBYCHRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CN=CC=C2)C(=O)NC3=CC=CC(=C3)C4=CC=C(C=C4)F
• Molecular Formula: C24H24FN3O
• Molecular Weight: 389.5 g/mol

Description

N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide, also known as FP1, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a selective antagonist of the nociceptin/orphanin FQ receptor, which is involved in pain and stress responses in the body. In

Scientific Research Applications

N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have analgesic and anxiolytic effects in animal models, making it a potential candidate for the development of new pain and anxiety medications. It has also been studied for its potential use in the treatment of drug addiction and depression.

Mechanism of Action

N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide acts as a selective antagonist of the nociceptin/orphanin FQ receptor, which is involved in pain and stress responses in the body. By blocking this receptor, N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide can reduce pain and anxiety in animal models. It has also been shown to have effects on the dopamine and serotonin systems in the brain, which may contribute to its potential use in the treatment of addiction and depression.
Biochemical and Physiological Effects:
N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide has been shown to have analgesic and anxiolytic effects in animal models, as well as effects on the dopamine and serotonin systems in the brain. It has also been shown to have anti-inflammatory effects, which may contribute to its potential use in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide is its selectivity for the nociceptin/orphanin FQ receptor, which makes it a useful tool for studying the role of this receptor in pain and stress responses. However, its effects on other systems in the body, such as the dopamine and serotonin systems, may complicate its use in some experiments. Additionally, its low solubility in water may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide. One area of interest is its potential use in the treatment of addiction and depression, which could be explored further in animal models and clinical trials. Another area of interest is its effects on the immune system and inflammation, which could be studied in the context of pain and other inflammatory conditions. Additionally, further research could be done to optimize the synthesis method for N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide and to develop more soluble analogs of the compound.

Synthesis Methods

The synthesis of N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide involves several steps, starting with the reaction of 4'-fluoro-3-biphenylcarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-pyridinemethanol to form the ester, which is then hydrolyzed to form the carboxylic acid. The final step involves the reaction of the acid with 3-piperidinecarboxamide to form N-(4'-fluoro-3-biphenylyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxamide.